Cas no 1859140-44-5 (2,2-Difluoro-1-(propan-2-yl)cyclopropane-1-carboxylic acid)

2,2-Difluoro-1-(propan-2-yl)cyclopropane-1-carboxylic acid is a fluorinated cyclopropane derivative with a carboxylic acid functional group, offering unique reactivity and stability due to its structural features. The presence of two fluorine atoms adjacent to the cyclopropane ring enhances its electrophilic character, making it a valuable intermediate in organic synthesis, particularly for the preparation of fluorinated compounds. The isopropyl substituent contributes to steric hindrance, influencing selectivity in reactions. This compound is of interest in pharmaceutical and agrochemical research, where fluorinated motifs are often leveraged to improve metabolic stability and binding affinity. Its well-defined structure allows for precise modifications in targeted synthetic applications.

2,2-Difluoro-1-(propan-2-yl)cyclopropane-1-carboxylic acid structure

1859140-44-5 structure

Product Name:2,2-Difluoro-1-(propan-2-yl)cyclopropane-1-carboxylic acid

CAS No:1859140-44-5

MF:C₇H₁₀F₂O₂

MW:164.149909496307

CID:5912435

PubChem ID:165643366

Update Time:2025-05-28

2,2-Difluoro-1-(propan-2-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1859140-44-5
- EN300-1928600
- 2,2-difluoro-1-(propan-2-yl)cyclopropane-1-carboxylic acid
- 2,2-Difluoro-1-(propan-2-yl)cyclopropane-1-carboxylic acid
- Inchi： 1S/C7H10F2O2/c1-4(2)6(5(10)11)3-7(6,8)9/h4H,3H2,1-2H3,(H,10,11)
- InChI Key： VJYYDKOACQAOHE-UHFFFAOYSA-N
- SMILES： FC1(CC1(C(=O)O)C(C)C)F

Computed Properties

Exact Mass: 164.06488588g/mol
Monoisotopic Mass: 164.06488588g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 201
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 37.3Å²

2,2-Difluoro-1-(propan-2-yl)cyclopropane-1-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1928600-0.05g	2,2-difluoro-1-(propan-2-yl)cyclopropane-1-carboxylic acid	1859140-44-5	0.05g	$1068.0	2023-09-17
Enamine	EN300-1928600-0.1g	2,2-difluoro-1-(propan-2-yl)cyclopropane-1-carboxylic acid	1859140-44-5	0.1g	$1119.0	2023-09-17
Enamine	EN300-1928600-0.25g	2,2-difluoro-1-(propan-2-yl)cyclopropane-1-carboxylic acid	1859140-44-5	0.25g	$1170.0	2023-09-17
Enamine	EN300-1928600-0.5g	2,2-difluoro-1-(propan-2-yl)cyclopropane-1-carboxylic acid	1859140-44-5	0.5g	$1221.0	2023-09-17
Enamine	EN300-1928600-1.0g	2,2-difluoro-1-(propan-2-yl)cyclopropane-1-carboxylic acid	1859140-44-5	1g	$1272.0	2023-06-02
Enamine	EN300-1928600-2.5g	2,2-difluoro-1-(propan-2-yl)cyclopropane-1-carboxylic acid	1859140-44-5	2.5g	$2492.0	2023-09-17
Enamine	EN300-1928600-5.0g	2,2-difluoro-1-(propan-2-yl)cyclopropane-1-carboxylic acid	1859140-44-5	5g	$3687.0	2023-06-02
Enamine	EN300-1928600-10.0g	2,2-difluoro-1-(propan-2-yl)cyclopropane-1-carboxylic acid	1859140-44-5	10g	$5467.0	2023-06-02
Enamine	EN300-1928600-1g	2,2-difluoro-1-(propan-2-yl)cyclopropane-1-carboxylic acid	1859140-44-5	1g	$1272.0	2023-09-17
Enamine	EN300-1928600-5g	2,2-difluoro-1-(propan-2-yl)cyclopropane-1-carboxylic acid	1859140-44-5	5g	$3687.0	2023-09-17